Cas no 844856-42-4 (3-Bromo-3'-chlorobiphenyl)

• Product Name: 3-Bromo-3'-chlorobiphenyl
• CAS No: 844856-42-4
• MF: C₁₂H₈BrCl
• MW: 267.548921585083
• MDL: MFCD06201361
• CID: 2199342
• PubChem ID: 2756873
• Update Time: 2025-08-03

3-Bromo-3'-chlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-BROMO-3-CHLORO-BIPHENYL
• 3-bromo-3\'-chloro-1,1\'-biphenyl
• 3-BROMO-3'-CHLOROBIPHENYL
• 3-bromo-3'-chloro-1,1'-biphenyl
• 3-BroMo-3-chloro-biphenyl
• 1-bromo-3-(3-chlorophenyl)benzene
• 3-bromo-3'-chloro-biphenyl
• 3-BROMO-3-CHLOROBIPHENYL
• XDPLWYUXKVCBFV-UHFFFAOYSA-N
• OL10134
• 3-Bromo-3′-chloro-1,1′-biphenyl (ACI)
• 3-Bromo-3′-chlorobiphenyl
• 3-Bromo-3a(2)-chloro-1,1a(2)-biphenyl
• AKOS027445767
• 844856-42-4
• DB-221523
• F16146
• DTXSID301305139
• B5759
• CS-0148351
• DB-102581
• SCHEMBL867900
• PS-11344
• 3-Bromo-3'-chlorobiphenyl

• MDL： MFCD06201361
• Inchi： 1S/C12H8BrCl/c13-11-5-1-3-9(7-11)10-4-2-6-12(14)8-10/h1-8H
• InChI Key： XDPLWYUXKVCBFV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=C(Br)C=CC=2)C=CC=1

Computed Properties

• Exact Mass: 265.94979g/mol
• Monoisotopic Mass: 265.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 39.0 to 43.0 deg-C

3-Bromo-3'-chlorobiphenyl Security Information

• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls